![molecular formula C11H12N4OS B4179373 N-4H-1,2,4-triazol-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4179373.png)
N-4H-1,2,4-triazol-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Overview
Description
N-4H-1,2,4-triazol-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as TBN-TZ, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzothiophene derivatives and has a triazole ring attached to it.
Mechanism of Action
The mechanism of action of N-4H-1,2,4-triazol-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. This compound has also been found to modulate the activity of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anticancer activity against a variety of cancer cell lines. It has also been found to possess antifungal and antibacterial activity. In addition, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-4H-1,2,4-triazol-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its broad-spectrum activity against cancer, fungi, and bacteria. This makes it a potentially useful compound for the development of new drugs. However, the limitations of this compound include its relatively low solubility in water, which may limit its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of N-4H-1,2,4-triazol-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One potential direction is the synthesis and evaluation of new derivatives of this compound with improved solubility and bioavailability. Another potential direction is the investigation of the mechanism of action of this compound in more detail, which may lead to the development of new drugs for the treatment of cancer and neurological disorders. Finally, the potential use of this compound as a lead compound for the development of new drugs for the treatment of infectious diseases such as tuberculosis and malaria should also be explored.
Scientific Research Applications
N-4H-1,2,4-triazol-4-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit promising anticancer, antifungal, and antibacterial activity. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(1,2,4-triazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4OS/c16-11(14-15-6-12-13-7-15)9-5-17-10-4-2-1-3-8(9)10/h5-7H,1-4H2,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWGIZOOKOPFKFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=CS2)C(=O)NN3C=NN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.